Cas no 7499-39-0 (2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid)
![2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid structure](https://www.kuujia.com/scimg/cas/7499-39-0x500.png)
7499-39-0 structure
Product name:2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid
2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid
- NSC-407652
- 7499-39-0
- DTXSID20324755
- NSC407652
-
- Inchi: InChI=1S/C22H24O2/c1-13-5-3-7-15-9-10-16-11-17(12-19(23)24)18-8-4-6-14(2)21(18)22(16)20(13)15/h3-8,16-17,22H,9-12H2,1-2H3,(H,23,24)
- InChI Key: XWLULYBRJARUIE-UHFFFAOYSA-N
- SMILES: CC1=C2C3C(CCC2=CC=C1)CC(C4=CC=CC(=C34)C)CC(=O)O
Computed Properties
- Exact Mass: 320.17772
- Monoisotopic Mass: 320.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid Related Literature
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
7499-39-0 (2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid) Related Products
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